5-Oxo-1-(4-pyrrolidin-1-ylphenyl)pyrrolidine-3-carboxylic acid

• IUPAC Name: 5-oxo-1-(4-pyrrolidin-1-ylphenyl)pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C15H18N2O3/c18-14-9-11(15(19)20)10-17(14)13-5-3-12(4-6-13)16-7-1-2-8-16/h3-6,11H,1-2,7-10H2,(H,19,20)
• InChI Key: ZSPXVTAGSPTLSV-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=CC=C(C=C2)N3CC(CC3=O)C(=O)O
• Molecular Formula: C15H18N2O3
• Molecular Weight: 274.31 g/mol
• CAS RN: 1203236-27-4

Description

“5-Oxo-1-(4-pyrrolidin-1-ylphenyl)pyrrolidine-3-carboxylic acid” is a compound that features a five-membered pyrrolidine ring, which is a nitrogen heterocycle. This type of structure is commonly used in medicinal chemistry for the development of compounds for the treatment of human diseases.

Synthesis Analysis

The synthesis of pyrrolidine derivatives can be achieved through various methods. One approach involves ring construction from different cyclic or acyclic precursors. Another method involves the functionalization of preformed pyrrolidine rings, such as proline derivatives. The stereogenicity of carbons in the pyrrolidine ring can lead to different biological profiles of drug candidates due to the different binding modes to enantioselective proteins.

Molecular Structure Analysis

The pyrrolidine ring in the molecule contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space due to sp3-hybridization. The non-planarity of the ring leads to increased three-dimensional (3D) coverage, a phenomenon called "pseudorotation".

Chemical Reactions Analysis

The pyrrolidine ring and its derivatives, including pyrrolizines, pyrrolidine-2-one, pyrrolidine-2,5-diones, and prolinol, have been described in the literature. The influence of steric factors on biological activity has been investigated, along with the structure–activity relationship (SAR) of the studied compounds.

Scientific Research Applications

Spectroscopic Properties and Quantum Mechanical Study

Research has explored the spectroscopic properties of related pyrrolidine derivatives using techniques such as FT-IR, NMR, UV, and quantum chemical methods. These studies provide insight into the compound's molecular structure, electronic properties, and potential interactions. Such investigations offer foundational knowledge for understanding the compound's behavior in various environments and potential applications in materials science and molecular engineering (Devi, Bishnoi, & Fatma, 2020).

Synthesis and Prediction of Biological Activity

The synthesis of novel bicyclic systems containing related structures, including predictions of their biological activity, has been achieved through one-pot condensation processes. This research avenue could hint at the potential pharmacological applications of "5-Oxo-1-(4-pyrrolidin-1-ylphenyl)pyrrolidine-3-carboxylic acid" and its derivatives, focusing on their use as a scaffold for drug development (Kharchenko, Detistov, & Orlov, 2008).

Antibacterial Applications

Several derivatives of pyrrolidine-3-carboxylic acid have been synthesized with the aim of exploring their antibacterial properties. These compounds have shown varying levels of activity against both gram-positive and gram-negative bacteria, indicating their potential as templates for the development of new antibacterial agents. This line of research could be relevant for the targeted compound, suggesting its utility in designing compounds with antimicrobial properties (Devi et al., 2018).

Future Directions

The pyrrolidine ring is a versatile scaffold for novel biologically active compounds. The design of new molecules can be guided by studying the binding conformation of similar compounds. The development of clinically active drugs increasingly relies on the use of heterocyclic scaffolds, many of which contain nitrogen.